Cas no 1327195-99-2 ((2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide
• CAS No: 1327195-99-2
• MF: C₂₂H₂₀ClFN₂O₃
• MW: 414.857208251953
• CID: 5324416
• Update Time: 2025-07-17

(2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(tetrahydro-2-furanyl)methyl]-2H-1-benzopyran-3-carboxamide
• (2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

• Inchi： 1S/C22H20ClFN2O3/c1-13-9-16(5-6-19(13)24)26-22-18(21(27)25-12-17-3-2-8-28-17)11-14-10-15(23)4-7-20(14)29-22/h4-7,9-11,17H,2-3,8,12H2,1H3,(H,25,27)
• InChI Key： JKPDEBXZQXPPJM-UHFFFAOYSA-N
• SMILES： C1(=NC2=CC=C(F)C(C)=C2)OC2=CC=C(Cl)C=C2C=C1C(NCC1CCCO1)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

Comprehensive Analysis of (2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide (CAS No. 1327195-99-2)

The compound (2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide, identified by its CAS No. 1327195-99-2, represents a sophisticated chromene derivative with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a chromene core substituted with chloro, fluoro, and methyl groups, as well as an oxolan-2-yl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its Z-configuration and the presence of an imino group, which may contribute to unique binding properties in biological systems.

In recent years, the demand for novel chromene-based compounds has surged due to their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 6-chloro and 4-fluoro-3-methylphenyl substitutions in this compound suggest enhanced stability and bioavailability, addressing key challenges in modern drug design. Additionally, the incorporation of a tetrahydrofuran (oxolan) ring via the N-[(oxolan-2-yl)methyl] group may improve solubility, a critical factor for oral drug formulations. These attributes align with current trends in small-molecule therapeutics, where structural optimization is prioritized for clinical success.

The synthesis of CAS No. 1327195-99-2 involves multi-step organic reactions, often starting with the condensation of a 2-aminophenol derivative with a β-ketoester to form the chromene scaffold. Subsequent functionalization with 4-fluoro-3-methylaniline and oxolan-2-ylmethanamine yields the target compound. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its purity and stereochemistry. This rigorous characterization is essential for applications in high-throughput screening and structure-activity relationship (SAR) studies.

From a therapeutic perspective, (2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide has garnered attention for its potential role in targeting protein kinases and G-protein-coupled receptors (GPCRs). These targets are pivotal in diseases like cancer, diabetes, and neurodegenerative disorders. Computational modeling studies suggest that the Z-configuration of the imino group may facilitate selective interactions with hydrophobic pockets in enzyme active sites, a hypothesis supported by recent molecular docking simulations. Such insights are driving innovation in precision medicine and personalized therapy.

Environmental and regulatory considerations for CAS No. 1327195-99-2 emphasize its classification as a non-hazardous research chemical under standard laboratory conditions. However, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended during synthesis and handling. The compound’s stability under ambient temperatures and resistance to hydrolysis make it suitable for long-term storage, a practical advantage for academic and industrial laboratories.

In conclusion, (2Z)-6-chloro-2-[(4-fluoro-3-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide exemplifies the convergence of medicinal chemistry and drug discovery. Its structural complexity and functional versatility position it as a promising candidate for further investigation in pharmacology and biotechnology. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing the importance of chromene derivatives in modern science.